Cas no 1598752-69-2 (1-1-bromo-2-(propan-2-yloxy)propan-2-yl-2-fluorobenzene)

• Product Name: 1-1-bromo-2-(propan-2-yloxy)propan-2-yl-2-fluorobenzene
• CAS No: 1598752-69-2
• MF: C₁₂H₁₆BrFO
• MW: 275.157246589661
• CID: 5907896
• PubChem ID: 114772128
• Update Time: 2025-05-25

1-1-bromo-2-(propan-2-yloxy)propan-2-yl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-1-bromo-2-(propan-2-yloxy)propan-2-yl-2-fluorobenzene
• 1598752-69-2
• EN300-1133630
• 1-[1-bromo-2-(propan-2-yloxy)propan-2-yl]-2-fluorobenzene

• Inchi： 1S/C12H16BrFO/c1-9(2)15-12(3,8-13)10-6-4-5-7-11(10)14/h4-7,9H,8H2,1-3H3
• InChI Key： NPWWGQIYWRWOML-UHFFFAOYSA-N
• SMILES： BrCC(C)(C1C=CC=CC=1F)OC(C)C

Computed Properties

• Exact Mass: 274.03686g/mol
• Monoisotopic Mass: 274.03686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-1-bromo-2-(propan-2-yloxy)propan-2-yl-2-fluorobenzene

1-1-Bromo-2-(Propan-2-yloxy)Propan-2-yl-2-Fluorobenzene: A Comprehensive Overview

The compound 1-1-bromo-2-(propan-2-yloxy)propan-2-yl-2-fluorobenzene (CAS No. 1598752-69-2) is a highly specialized organic molecule with significant applications in the field of chemical synthesis and materials science. This compound is characterized by its unique structure, which combines a bromine atom, a fluorine atom, and a propanol ether group attached to a benzene ring. The molecule's structure makes it an excellent candidate for various chemical reactions, including nucleophilic substitution and coupling reactions.

Recent studies have highlighted the importance of brominated aromatic compounds in the development of advanced materials. For instance, researchers have explored the use of 1-bromo derivatives in the synthesis of high-performance polymers and organic electronics. The presence of the bromine atom in this compound facilitates its reactivity, making it a valuable intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

The propanol ether group in this molecule plays a crucial role in stabilizing the compound's structure and enhancing its solubility properties. This feature is particularly advantageous in applications where precise control over solubility is essential, such as in drug delivery systems or as a precursor for bioactive molecules. Moreover, the fluorine atom introduces electronic effects that can modulate the reactivity of the compound, making it suitable for use in fluorination reactions.

One of the most notable advancements involving this compound is its application in cross-coupling reactions, a field that has seen remarkable progress due to the development of palladium-catalyzed coupling methods. These reactions enable the formation of new carbon-carbon bonds, which are critical in synthesizing complex organic molecules. The bromine atom in this compound acts as an excellent leaving group, facilitating efficient coupling with various aryl or alkenyl partners.

In addition to its synthetic applications, this compound has also been studied for its potential in biomedical research. Researchers have investigated its ability to serve as a building block for bioactive molecules, particularly those with antiviral or anticancer properties. The combination of bromine and fluorine atoms provides a unique electronic environment that can influence the molecule's interaction with biological systems.

From an environmental perspective, understanding the fate and behavior of compounds like 1-bromo derivatives is crucial for assessing their impact on ecosystems. Recent studies have focused on evaluating their biodegradation pathways and toxicity profiles to ensure sustainable practices in their production and use.

In summary, 1-1-bromo-2-(propan-2-yloxy)propan-2-yl-2-fluorobenzene (CAS No. 1598752-69-2) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemical synthesis, while ongoing research continues to uncover new opportunities for its use in advanced materials and biomedical applications.